Cas no 140400-42-6 (Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-)

• Product Name: Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-
• CAS No: 140400-42-6
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 1287286
• Update Time: 2024-08-03

Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-

• Inchi： 1S/C14H20O2S/c1-9(2)11-5-7-12(8-6-11)17-13(10(3)4)14(15)16/h5-10,13H,1-4H3,(H,15,16)
• InChI Key： ACXCWLGELOGNPM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1=CC=C(C(C)C)C=C1)C(C)C

Computed Properties

• Exact Mass: 252.1185

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 369.7±35.0 °C(Predicted)
• PSA: 37.3
• pka: 3.67±0.10(Predicted)